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Drug Profile: PSI-697

The table below summarizes the core information available on PSI-697.

Attribute Description

Drug Type Small Molecule [1]

Mechanism of
Action

P-selectin inhibitor [1]

Related Clinical
Trial

A Phase 1 trial for the treatment of Scleritis was terminated. No results have been
published [1].

Other Research
Context

Preclinical studies have investigated PSI-697 in other conditions involving
inflammation and thrombosis, such as acute pancreatitis and venous thrombosis

[2] [3].

Preclinical Insights from Other Disease Models

Although clinical data for scleritis is missing, experimental studies in other diseases provide insight into the

drug's potential mechanism and effects. The table below summarizes quantitative findings from a study on

acute pancreatitis (AP) in mice.
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Experimental
Group

Effect on NETs
Formation

Effect on PAD4
Expression

Effect on AP Severity
(Histopathological Score, etc.)

AP Model
(Untreated)

Increased [2] Increased [2] Increased [2]

AP Model + PSI-
697

Blunted/Decreased [2] Decreased [2] Ameliorated/Reduced [2]

Detailed Experimental Protocol

The findings in the table above were derived from the following methodology [2]:

Animal Model: A mouse model of Acute Pancreatitis (AP) was established via repeated injections of
caerulein.

Treatment: Mice were pretreated with the P-selectin inhibitor PSI-697.
NETs Quantification: NETs formation was detected through flow cytometry, immunofluorescence

staining (co-localization of Citrullinated Histone H3 and Myeloperoxidase), and measurement of
biomarkers (cell-free DNA and MPO-DNA complexes) in serum and pancreatic tissue.

Pathway Analysis: Expression of key proteins like PAD4 in pancreatic tissue was examined by
western blot.

Disease Severity Assessment: The severity of AP was evaluated through histopathological scoring
of pancreatic tissue and measurement of serum amylase and lipase levels.

Proposed Mechanism of Action Signaling Pathway

The study in acute pancreatitis proposed a specific signaling pathway through which P-selectin inhibition

with PSI-697 exerts its effect. The diagram below visualizes this mechanism.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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